Cas no 2138531-45-8 (5-chloro-1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-chloro-1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-carbaldehyde
• CAS No: 2138531-45-8
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 6425396
• PubChem ID: 165493203
• Update Time: 2025-06-07

5-chloro-1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-carbaldehyde
• 2138531-45-8
• EN300-1137401

• Inchi： 1S/C10H13ClN2O2/c1-13-10(11)8(6-14)9(12-13)7-2-4-15-5-3-7/h6-7H,2-5H2,1H3
• InChI Key： ANUXGEZUFORDPD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(C2CCOCC2)=NN1C

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.1Ų

Additional information on 5-chloro-1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-carbaldehyde

Introduction to 5-chloro-1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 2138531-45-8)

5-chloro-1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2138531-45-8, represents a fascinating intersection of heterocyclic chemistry and bioactive molecule design. Its molecular structure, featuring a pyrazole core substituted with chloro, methyl, and an oxane ring, positions it as a promising candidate for further exploration in drug discovery and synthetic chemistry.

The pyrazole scaffold is a well-documented motif in medicinal chemistry, renowned for its versatility and biological activity. Pyrazoles exhibit a wide range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The introduction of substituents such as chlorine and methyl groups can modulate the electronic and steric properties of the molecule, thereby influencing its interactions with biological targets. In particular, the aldehyde functionality at the 4-position provides a reactive site for further derivatization, enabling the synthesis of more complex molecules with tailored biological profiles.

The presence of an oxan-4-yl group in 5-chloro-1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-carbaldehyde adds an additional layer of complexity to its structure. The oxane ring, a saturated cyclic ether, is known for its ability to enhance solubility and metabolic stability in drug candidates. This feature makes it particularly attractive for developing compounds that require prolonged circulation or resistance to enzymatic degradation. The combination of these structural elements suggests that this compound may possess unique pharmacokinetic and pharmacodynamic properties, making it a valuable asset in ongoing research efforts.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of novel compounds like 5-chloro-1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-carbaldehyde for potential biological activity. High-throughput virtual screening (HTVS) techniques have been employed to identify hits that exhibit binding affinity to target proteins implicated in various diseases. Preliminary simulations indicate that this compound may interact with enzymes and receptors involved in inflammatory pathways, providing a rationale for its investigation as a potential therapeutic agent.

In vitro studies have begun to unravel the mechanistic aspects of 5-chloro-1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-carbaldehyde's biological effects. Initial experiments suggest that it exhibits inhibitory activity against certain kinases and transcription factors, which are critical regulators of cell proliferation and differentiation. The aldehyde group serves as a key moiety for covalent interactions with cysteine residues in target proteins, leading to potent and selective inhibition. This mode of action aligns with the growing interest in covalent inhibitors as next-generation therapeutics, capable of achieving higher durability and specificity compared to traditional small molecules.

The synthesis of 5-chloro-1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-carbaldehyde represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step process involves strategic functional group transformations, including chlorination, alkylation, and etherification, each step meticulously designed to introduce the desired structural features. Advances in catalytic methods have enabled more efficient and sustainable routes to complex heterocycles like this one, reducing waste generation and improving yields. Such innovations are crucial for scaling up production while adhering to environmental stewardship principles.

The potential applications of 5-chloro-1-methyl-3-(oxan-4-yl)-1H-pyrazole-4-carbaldehyde extend beyond basic research into therapeutic development. Its unique structural framework makes it amenable to further derivatization, allowing chemists to fine-tune its properties for specific applications. For instance, modifications at the oxane ring could enhance its binding affinity or metabolic stability, while variations around the pyrazole core might improve solubility or bioavailability. This flexibility underscores the compound's significance as a building block in drug discovery campaigns.

As interest in targeted therapies continues to grow, compounds like 5-chloro-1-methyl-3-(oxan-4-yll)-1H-pyrazole - 4-carbaldehyde are being evaluated for their suitability in personalized medicine approaches. By understanding how individual patients metabolize and respond to such molecules, clinicians can tailor treatments to maximize efficacy while minimizing adverse effects. The compound's complex structure provides ample opportunities for customization through structure-based drug design (SBDD) principles, where computational models guide the optimization process.

The role of 5-chloro - 1 - methyl - 3 - ( oxan - 4 - yl ) - 1 H - pyrazole - 4 - carbaldehyde in interdisciplinary research is also noteworthy. Its synthesis bridges organic chemistry with biochemistry and pharmacology, fostering collaboration across traditional academic boundaries. Such interdisciplinary efforts are essential for translating laboratory discoveries into tangible benefits for patients worldwide. By leveraging expertise from multiple disciplines, researchers can address complex challenges more effectively than any single field could alone.

Future directions for studying 5-chloro - 1 - methyl - 3 - ( oxan - 4 - yl ) - 1 H - pyrazole - 4 - carbaldehyde include exploring its interactions with cellular pathways relevant to neurodegenerative diseases such as Alzheimer's or Parkinson's disease. Preliminary data suggest that its molecular architecture may allow it to modulate protein misfolding events associated with these conditions through mechanisms yet to be fully elucidated but likely involving its ability to form stable adducts with key pathological proteins via covalent bonding facilitated by its aldehyde group .

In conclusion,5-chloro - 1 - methyl - 3 -( oxan - 4 yl ) -- H -- pyrazole -- carbaldehyde ( CAS No .2138531458 ) represents an exciting opportunity at the confluence of medicinal biology , synthetic chemistry ,and computational science . Its distinctive structure , coupled with promising preclinical data , positions it as a compelling candidate for further development into novel therapeutic agents . As research progresses , this compound will continue to contribute valuable insights into disease mechanisms while offering hope for innovative treatment strategies .